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Compound of Interest

Compound Name: Djalonensone

Cat. No.: B030295

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Djalonensone, also known as Alternariol monomethyl ether. Given its classification as a highly
toxic substance, stringent disposal procedures must be followed to ensure the safety of
laboratory personnel and to prevent environmental contamination. Researchers, scientists, and
drug development professionals should adhere to these guidelines to manage Djalonensone
waste responsibly.

Immediate Safety and Handling Precautions

Djalonensone is categorized as acutely toxic. The following GHS Hazard Statement and
Precautionary Statement for disposal are critical:

e 4 Precautionary Statement
GHS Classification Hazard Statement .
(Disposal)

P501: Dispose of

Acute Toxicity, Oral (Category ) )
H300: Fatal if swallowed contents/container to an

2
) approved waste disposal plant

Due to its high toxicity, Djalonensone should be managed with the same level of caution as a
P-listed waste, even though it does not currently appear on the EPA's P-list of acutely
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hazardous wastes. This means that all waste streams containing Djalonensone, including

empty containers and contaminated labware, are considered acutely hazardous waste.

Personal Protective Equipment (PPE)

When handling Djalonensone in any form (solid or in solution), the following PPE is

mandatory:

PPE Category

Specific Requirements

Hand Protection

Chemical-resistant gloves (e.g., nitrile)

Eye Protection

Safety glasses with side shields or chemical

splash goggles

Skin and Body

Lab coat, long pants, and closed-toe shoes

Respiratory

Use in a chemical fume hood. For spills or risk
of aerosolization, a NIOSH-approved respirator

may be required.

Step-by-Step Disposal Procedures

The proper disposal of Djalonensone depends on its form—solid powder or dissolved in a

solvent such as DMSO. Under no circumstances should Djalonensone or its solutions be

disposed of down the drain or in regular trash.

Disposal of Solid Djalonensone Waste

o Waste Collection:

o Collect all solid Djalonensone waste, including contaminated weigh boats, spatula, and

absorbent paper, in a dedicated, leak-proof, and clearly labeled hazardous waste

container.

o The container must be compatible with the chemical and have a secure lid.

o Labeling:
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o Label the container with "Acutely Hazardous Waste," the full chemical name
"Djalonensone (Alternariol monomethyl ether)," and the appropriate hazard pictograms
(e.g., skull and crossbones).

e Storage:

o Store the waste container in a designated satellite accumulation area that is secure and
away from incompatible materials.

e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

Disposal of Djalonensone Solutions (e.g., in DMSO)

o Waste Collection:

o Collect all liquid waste containing Djalonensone in a dedicated, leak-proof, and sealable
container.

o Do not mix with other solvent waste streams unless explicitly permitted by your EHS
department. DMSO is a combustible liquid and can facilitate the absorption of other
chemicals through the skin.[1]

e Labeling:

o Label the container with "Acutely Hazardous Waste," the full chemical names of all
components (e.g., "Djalonensone in Dimethyl Sulfoxide™), their approximate
concentrations, and the appropriate hazard pictograms.

o Storage:

o Store the liquid waste container in secondary containment to prevent spills. Store in a well-
ventilated area, away from sources of ignition.[1]

e Disposal Request:
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o Arrange for disposal through your institution's EHS department or a licensed hazardous
waste disposal contractor.

Disposal of Contaminated Materials and Empty
Containers

o Contaminated Labware: All disposable items that have come into contact with Djalonensone
(e.g., pipette tips, gloves, bench paper) must be collected as solid hazardous waste.

o Empty Containers: The original containers of Djalonensone are considered acutely
hazardous waste and must not be triple-rinsed, as the rinsate would also be hazardous.
Dispose of the empty, unrinsed container in the same manner as solid Djalonensone waste.

Experimental Protocols

Detailed experimental protocols for the ultimate destruction of Djalonensone, such as specific
incineration conditions, are proprietary to licensed hazardous waste disposal facilities. The
primary responsibility of laboratory personnel is the safe and compliant collection, segregation,
and labeling of Djalonensone waste for transfer to a certified disposal service.

Djalonensone Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Djalonensone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Djalonensone: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030295#djalonensone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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